Cas no 90-65-3 (Penicillic acid)
Penicillic acid structure
Product Name:Penicillic acid
CAS No:90-65-3
MF:C8H10O4
MW:170.162602901459
MDL:MFCD00004365
CID:807734
Update Time:2024-10-26
Penicillic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Hexadienoic acid,3-methoxy-5-methyl-4-oxo-
- Penicillic Acid
- 3-methoxy-5-methyl-4-oxo-5-hexadienoicacid
- 3-methoxy-5-methyl-4-oxo-hexa-2,5-dienoic acid
- 3-Methoxy-5-methyl-4-oxo-hexa-2,5-diensaeure
- kyselinapenicilova
- pencillicacid
- PENICILLINACID
- Penicillinsaeure
- Penicilliumsaeure
- 3-Methoxy-5-methyl-4-oxo-2,5-hexadienoic acid (ACI)
- Penicillic acid (6CI)
- MeSH ID: D010398
- NSC 402844
- γ-keto-β-Methoxy-δ-methylene-Δα-hexenoic acid
- Penicillic acid
-
- MDL： MFCD00004365
- Inchi： 1S/C8H10O4/c1-5(2)8(11)6(12-3)4-7(9)10/h4H,1H2,2-3H3,(H,9,10)
- InChI Key： VOUGEZYPVGAPBB-UHFFFAOYSA-N
- SMILES： O=C(C=C(C(C(C)=C)=O)OC)O
Computed Properties
- Exact Mass: 170.05800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 1.5
- Topological Polar Surface Area: 66.4
Experimental Properties
- Color/Form: Dark yellow powder
- Density: 1.1456 (rough estimate)
- Melting Point: 83-87 °C
- Boiling Point: 219.79°C (rough estimate)
- Refractive Index: 1.4425 (estimate)
- Solubility: DMSO: >10mg/mL
- PSA: 63.60000
- LogP: 0.74650
- Solubility: Soluble in hot water \ ethanol \ ether \ benzene \ chloroform, slightly soluble in cold water (2g/100ml), slightly soluble in hot petroleum ether, almost insoluble in pentane and hexane
- Merck: 13,7163
Penicillic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 36/37/38-20/21/22-22
- Safety Instruction： 37/39-26-24/25
- RTECS：MM2625000
-
Hazardous Material Identification：
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R36/37/38
- HazardClass：6.1(b)
- PackingGroup：III
- Toxicity：LD50 i.p. in mice: 90.00 mg/kg (Chan et al.)
Penicillic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Penicillic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-ZJ463-2mg |
Penicillic acid |
90-65-3 | ≥98% (HPLC) | 2mg |
￥605.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-ZJ463-10mg |
Penicillic acid |
90-65-3 | ≥98% (HPLC) | 10mg |
￥1788.0 | 2022-02-28 | |
| MedChemExpress | HY-N6777-5mg |
Penicillic acid |
90-65-3 | 99.63% | 5mg |
￥1500 | 2025-04-15 | |
| MedChemExpress | HY-N6777-10mg |
Penicillic acid |
90-65-3 | 99.63% | 10mg |
￥2500 | 2025-04-15 | |
| TRC | P223530-10mg |
Penicillic Acid |
90-65-3 | 10mg |
$ 485.00 | 2022-06-03 | ||
| TRC | P223530-25mg |
Penicillic Acid |
90-65-3 | 25mg |
$ 1020.00 | 2022-06-03 | ||
| TRC | P223530-50mg |
Penicillic Acid |
90-65-3 | 50mg |
$ 1815.00 | 2022-06-03 | ||
| TRC | P223530-100mg |
Penicillic Acid |
90-65-3 | 100mg |
$ 3400.00 | 2022-06-03 | ||
| BAI LING WEI Technology Co., Ltd. | 410006-5MG |
Penicillic acid, 99% |
90-65-3 | 99% | 5MG |
￥ 392 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 410006-25MG |
Penicillic acid, 99% |
90-65-3 | 99% | 25MG |
￥ 1388 | 2022-04-26 |
Penicillic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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